Cas no 361160-01-2 (4-methyl(phenyl)sulfamoyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-methyl(phenyl)sulfamoyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• CAS No: 361160-01-2
• Molecular Formula: C₂₄H₂₁N₃O₃S₂
• Molecular Weight: 463.571842908859
• CID: 6602917
• PubChem ID: 4078847

4-methyl(phenyl)sulfamoyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide Properties

Names and Identifiers

• 4-methyl(phenyl)sulfamoyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• 361160-01-2
• N-(5-methyl-4-phenylthiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• 4-[methyl(phenyl)sulfamoyl]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• AKOS001599697
• F0161-0003
• SR-01000419853
• SR-01000419853-1

• InChIKey： UZVNWHKRQXHNFJ-UHFFFAOYSA-N
• Inchi： 1S/C24H21N3O3S2/c1-17-22(18-9-5-3-6-10-18)25-24(31-17)26-23(28)19-13-15-21(16-14-19)32(29,30)27(2)20-11-7-4-8-12-20/h3-16H,1-2H3,(H,25,26,28)
• SMILES： S(C1C=CC(C(NC2=NC(C3C=CC=CC=3)=C(C)S2)=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 463.10243389g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 463.10243389g/mol
• Heavy Atom Count: 32
• Complexity: 721
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides